5-{4-[3-(2-methoxy-1-methylethyl)-3H-imidazo[4,5-b]pyridin-2-yl]butanoyl}-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 4-[3-(1-methoxypropan-2-yl)imidazo[4,5-b]pyridin-2-yl]-1-(1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl)butan-1-one
• InChI: InChI=1S/C20H26N6O2/c1-14(13-28-2)26-18(23-17-5-4-9-21-20(17)26)6-3-7-19(27)25-10-8-16-15(12-25)11-22-24-16/h4-5,9,11,14H,3,6-8,10,12-13H2,1-2H3,(H,22,24)
• InChI Key: QMCJXLVSFVSOBL-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)N1C(=NC2=C1N=CC=C2)CCCC(=O)N3CCC4=C(C3)C=NN4
• Molecular Formula: C20H26N6O2
• Molecular Weight: 382.5 g/mol

Description

This compound belongs to a class of molecules known for their heterocyclic structures, which are commonly explored in the field of organic chemistry due to their interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such compounds generally involves multiple steps, including ring opening and closure reactions, as seen in the synthesis of similar compounds like 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine (Halim & Ibrahim, 2022)(Halim & Ibrahim, 2022). Palladium-catalyzed amidation is another method used in the synthesis of similar compounds (Rosenberg, Zhao, & Clark, 2012)(Rosenberg, Zhao, & Clark, 2012).

Molecular Structure Analysis

The molecular structure of such compounds is typically complex, with multiple rings and functional groups. X-ray diffraction analysis is a common method used to determine the structures of similar molecules (Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015)(Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015).

Chemical Reactions and Properties

Compounds like this are reactive due to the presence of multiple heterocycles and functional groups. They often undergo transformations under various conditions, such as photochemical transformations leading to new derivatives (Melekhina et al., 2019)(Melekhina et al., 2019).

Physical Properties Analysis

The physical properties of such molecules can be influenced by their complex structures. Thermodynamic properties, hyperpolarizability, and electric dipole moment are some of the properties studied in similar molecules (Halim & Ibrahim, 2022)(Halim & Ibrahim, 2022).

Chemical Properties Analysis

The chemical properties are dictated by the molecular structure and the presence of various functional groups. These properties include reactivity towards nucleophilic attack and the ability to form various derivatives, as seen in the study of related compounds (El-Nabi, 2004)(El-Nabi, 2004).